Cas no 128446-32-2 ((2-Hydroxyethyl)-β-cyclodextrin)

• Product Name: (2-Hydroxyethyl)-β-cyclodextrin
• CAS No: 128446-32-2
• MF: C₅₆H₉₈O₄₂
• MW: 1443.3521
• MDL: MFCD00074976
• CID: 137530
• PubChem ID: 75412567
• Update Time: 2024-11-02

(2-Hydroxyethyl)-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

• b-Cyclodextrin,2-hydroxyethyl ethers
• (2-HYDROXYETHYL)-BETA-CYCLODEXTRIN
• HYDROXYETHYL-BETA-CYCLODEXTRIN
• (2-hydroxyethyl)-β-cyclodextrin
• HE-β-CD
• beta-Cyclodextrin 2-hydroxyethyl ethers
• HYDROXYETHYL-BETA-CYCOLODEXTRIN
• HYDROXYETHYL BETA-CYCLODEXTRIN
• HYDROXYETHYL β-CYCLODEXTRIN
• 2-hydroxyethyl ethers-β-Cyclodextrin
• HYDROXYETHYL BETA-CY
• (2-Hydroxyethyl)-b-cyclodextrin
• (2-Hydroxyethyl)-beta-cyclodextrin extent of labeling: ~0.7 mol per mol cellulose
• HYDROXYETHYL-BETA-CYCLODEXTRIN (MS=5)
• C56H98O42
• Z1711
• (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31S,33R,35R,36R,37S,38R,39S,40R,41S,42R,43S,44R,45S,46R,47S,48R,49S)-37,39,41,43,45,47,49-Heptakis(2-hydroxyethoxy)-5,10,15,20,25,30,35-heptakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,38,40,42,44,46,48-heptol
• HYDROXYETHYLBETA-CYCLODEXTRIN
• HYDROXYETHYL-BETACYCLODEXTRIN
• (2-Hydroxyethyl)-
• A-cyclodextrin
• F87062
• J-700001
• 128446-32-2
• (2-Hydroxyethyl)-β-cyclodextrin

• MDL： MFCD00074976
• Inchi： 1S/C56H98O42/c57-1-8-78-43-29(71)36-22(15-64)85-50(43)92-37-23(16-65)86-52(44(30(37)72)79-9-2-58)94-39-25(18-67)88-54(46(32(39)74)81-11-4-60)96-41-27(20-69)90-56(48(34(41)76)83-13-6-62)98-42-28(21-70)91-55(49(35(42)77)84-14-7-63)97-40-26(19-68)89-53(47(33(40)75)82-12-5-61)95-38-24(17-66)87-51(93-36)45(31(38)73)80-10-3-59/h22-77H,1-21H2/t22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43+,44+,45+,46+,47+,48+,49+,50-,51-,52-,53-,54-,55-,56-/m1/s1
• InChI Key： PCWPQSDFNIFUPO-VDQKLNDWSA-N
• SMILES： O1[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@]([H])([C@@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)O[H])OC([H])([H])C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])O[H])O[H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 1442.55000
• Monoisotopic Mass: 1442.5532671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 42
• Heavy Atom Count: 98
• Rotatable Bond Count: 28
• Complexity: 1800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 35
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -16.1
• Topological Polar Surface Area: 619

Experimental Properties

• Color/Form: Not determined
• Density: 1.7±0.1 g/cm3
• Melting Point: 260 °C (dec.) (lit.)
• Boiling Point: 1557.6±65.0 °C at 760 mmHg
• Flash Point: 895.8±34.3 °C
• PSA: 618.66000
• LogP: -15.11440
• Optical Activity: [α]20/D 120 to 140°, c = 1 in H2O
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Specific Rotation: +132°(20/D, c=1, H2O)

(2-Hydroxyethyl)-β-cyclodextrin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides